methyl 1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,6-di(furan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate

• IUPAC Name: methyl 1-(1,1-dioxothiolan-3-yl)-3,6-bis(furan-2-yl)pyrazolo[3,4-b]pyridine-4-carboxylate
• InChI: InChI=1S/C20H17N3O6S/c1-27-20(24)13-10-14(15-4-2-7-28-15)21-19-17(13)18(16-5-3-8-29-16)22-23(19)12-6-9-30(25,26)11-12/h2-5,7-8,10,12H,6,9,11H2,1H3
• InChI Key: XWBAPZIMUMVSEL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=NC2=C1C(=NN2C3CCS(=O)(=O)C3)C4=CC=CO4)C5=CC=CO5
• Molecular Formula: C20H17N3O6S
• Molecular Weight: 427.4 g/mol

Description

Methyl 1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,6-di(furan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate is a useful research compound. Its molecular formula is C20H17N3O6S and its molecular weight is 427.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of complex heterocyclic compounds, including pyrazolo[3,4-b]pyridine derivatives, involves ring opening followed by ring closure reactions, demonstrating the compound's potential as a scaffold for further chemical modifications. These processes allow for the study of their quantum, non-linear optical (NLO), and thermodynamic properties, providing insights into their stability and reactivity (Halim & Ibrahim, 2022).

• Another study highlights the facile and novel synthesis of pyrazolo[3,4-b]pyridine products through condensation reactions. This method is useful for preparing N-fused heterocycle products in good to excellent yields, showcasing the versatility of such compounds in chemical synthesis (Ghaedi et al., 2015).

Potential Applications

• Research into dye-sensitized photooxygenation of sugar-furans presents a synthetic strategy for novel C-nucleosides and functionalized exo-glycals, indicating the utility of pyrazolo[3,4-b]pyridine derivatives in creating structurally complex and functionally diverse molecules (Cermola & Iesce, 2006).

• Experimental and quantum-chemical calculations on some 1H-pyrazole-3-carboxamide and -3-carboxylate derivatives formation provide valuable information on the structural characteristics and potential reactivity of these compounds, underscoring their importance in material science and pharmacological research (Yıldırım, Kandemirli, & Akçamur, 2005).

Mechanism of Action

Target of Action

The primary target of this compound is the G protein-gated inwardly-rectifying potassium (GIRK) channels . These channels are key effectors in GPCR signaling pathways that modulate excitability in cells .

Mode of Action

This compound acts as an activator of the GIRK channels . It interacts with these channels, leading to their activation and subsequent changes in cellular excitability .

Biochemical Pathways

The activation of GIRK channels by this compound affects the GPCR signaling pathways . These pathways play a crucial role in various physiological processes, including pain perception, epilepsy, reward/addiction, and anxiety .

Pharmacokinetics

It has been noted that similar compounds displaynanomolar potency as GIRK1/2 activators with improved metabolic stability over the prototypical urea-based compounds .

Result of Action

The activation of GIRK channels by this compound leads to changes in cellular excitability. This can have various effects depending on the specific cell type and the physiological context .